Cas no 101819-99-2 (6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride)

• Product Name: 6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride
• CAS No: 101819-99-2
• MF: C₈H₁₀Cl₃NO
• MW: 242.530099391937
• MDL: MFCD00270793
• CID: 62256
• PubChem ID: 87559346
• Update Time: 2025-05-22

6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-Amino-2,4-dichloro-3-ethylphenol hydrochloride
• 2,4-DICHLORO-3-ETHYL-6-AMINOPHENOL HYDROCHLORIDE
• Phenol,6-amino-2,4-dichloro-3-ethyl-, hydrochloride (9CI)
• 2-Amino-4,6-dichloro-5-ethylphenol hydrochloride
• 2,4-Dichloro-3-ethyl-6-aminophenolHCl
• 6-amino-2,4-dichloro-3-ethyl-pheno hydrochloride
• Phenol, 6-amino-2,4-dichlor-3-ethyl-, hydrochlorid
• Phenol, 6-amino-2,4-dichloro-3-ethyl-, hydrochloride
• Phenol, 6-amino-2,4-dichloro-3-ethyl-, hydrochloride (1:1)
• 2-Amino-4, 6-dichloro-5-ethylphenol hydrochloride
• PubChem20443
• C8H10Cl3NO
• XZZITYVICUAZNB-UHFFFAOYSA-N
• 0478AA
• 2,4-Dichloro-3-ethyl-6-aminophenol HCl
• ST2406399
• AX8017294
• 2,4-Dichloro-3-ethyl-6-aminophe
• 6-Amino-2,4-dichloro-3-ethylphenolHydrochloride
• D88496
• 2-amino-4,6-dichloro-5-ethylphenol.hydrochloride
• 6-amino-2,4-dichloro-3-ethyl-phenol hydrochloride
• 101819-99-2
• CS-0321530
• FT-0658477
• A800460
• 6-amino-2,4-dichloro-3-ethylphenol;hydrochloride
• DTXSID3073006
• MFCD00270793
• AKOS015889088
• SCHEMBL8075443
• AS-70572
• AMY11220
• DTXCID5032656
• A2001
• 6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride

• MDL： MFCD00270793
• Inchi： 1S/C8H9Cl2NO.ClH/c1-2-4-5(9)3-6(11)8(12)7(4)10;/h3,12H,2,11H2,1H3;1H
• InChI Key： XZZITYVICUAZNB-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1CC)Cl)N)O.Cl

Computed Properties

• Exact Mass: 240.98300
• Monoisotopic Mass: 240.982797g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2
• Surface Charge: 0
• Tautomer Count: 14
• XLogP3: nothing

Experimental Properties

• Color/Form: Earthy yellow powder
• Boiling Point: 338.2 °C at 760 mmHg
• Flash Point: 158.3 °C
• PSA: 46.25000
• LogP: 4.22680
• Solubility: Not determined

6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride

Recent Advances in the Study of 6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride (CAS: 101819-99-2)

6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride (CAS: 101819-99-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. This compound, characterized by its unique chemical structure, has been the subject of several studies aimed at elucidating its biological activity, pharmacokinetics, and safety profile. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent studies have focused on the synthesis and optimization of 6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride to enhance its bioavailability and therapeutic efficacy. Researchers have employed advanced synthetic techniques, including microwave-assisted synthesis and green chemistry approaches, to improve the yield and purity of the compound. These efforts have resulted in the development of more efficient and scalable production methods, which are critical for its potential commercialization.

In vitro and in vivo studies have demonstrated that 6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride exhibits promising antimicrobial and anti-inflammatory properties. Specifically, the compound has shown efficacy against a range of Gram-positive and Gram-negative bacteria, including drug-resistant strains. Mechanistic studies suggest that its antimicrobial activity is mediated through the disruption of bacterial cell membrane integrity and inhibition of essential enzymatic pathways. These findings highlight its potential as a novel antimicrobial agent.

Further investigations into the compound's anti-inflammatory effects have revealed its ability to modulate key signaling pathways, such as the NF-κB and MAPK pathways, which are implicated in chronic inflammatory diseases. Animal models of inflammation have shown significant reduction in pro-inflammatory cytokines and markers of tissue damage following treatment with 6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride. These results suggest its potential utility in treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

Pharmacokinetic studies have provided insights into the absorption, distribution, metabolism, and excretion (ADME) profile of 6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride. The compound exhibits favorable oral bioavailability and a relatively long half-life, which are advantageous for therapeutic applications. However, further optimization may be required to minimize potential hepatotoxicity observed in high-dose regimens. Ongoing research is focused on identifying safer derivatives and formulations to mitigate these concerns.

In conclusion, 6-Amino-2,4-dichloro-3-ethylphenol Hydrochloride (CAS: 101819-99-2) represents a promising candidate for further development in the pharmaceutical industry. Its dual antimicrobial and anti-inflammatory properties, coupled with its favorable pharmacokinetic profile, make it a valuable subject of ongoing research. Future studies should aim to explore its clinical potential, optimize its safety profile, and investigate its mechanisms of action in greater detail.